Cas no 66108-85-8 (1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one)

• Product Name: 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one
• CAS No: 66108-85-8
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 963299
• PubChem ID: 606305
• Update Time: 2025-06-10

1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one
• 1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one
• 1-Methyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-5-nitro-(9CI)
• 1-Methyl-5-nitro-1,3-dihydro-benzimidazol-2-on
• 1-methyl-5-nitro-1,3-dihydro-benzimidazol-2-one
• 1-methyl-5-nitro-1,3-dihydro-benzoimidazol-2-one
• 1-Methyl-5-nitro-1H-benzimidazol-2-ol
• 1-methyl-5-nitro-2,3-dih
• 1-methyl-5-nitro-2-oxo-2,3-dihydrobenzimidazole
• 1-methyl-5-nitro-3-hydrobenzimidazol-2-one
• 5-nitro-1-methyl-benzimidazol-2-one
• AC1LCT83
• CTK8E3277
• methylnitrodihydrobenzodiazolone
• SureCN2718464
• 66108-85-8
• NE-0700
• AKOS015850631
• AKOS003573530
• DTXSID50345675
• EN300-8615122
• 1-methyl-5-nitro-1h-benzo[d]imidazol-2(3h)-one
• 1-methyl-5-nitro-1,3-dihydro-2h-benzo[d]imidazol-2-one
• J-504968
• 1-Methyl-5-nitro-1H-benzimidazol-2-ol #
• D84495
• DB-270228
• MFCD18157683
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-5-nitro-
• CS-0127675
• 1-methyl-5-nitro-3H-1,3-benzodiazol-2-one
• SCHEMBL2718464
• 3-methyl-6-nitro-1H-benzimidazol-2-one
• 1-Methyl-5-nitro-1H-benzoimidazol-2-ol

• MDL： MFCD18157683
• Inchi： 1S/C8H7N3O3/c1-10-7-3-2-5(11(13)14)4-6(7)9-8(10)12/h2-4H,1H3,(H,9,12)
• InChI Key： PXNJJNDWAPIHSS-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C=CC=2N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04881
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 75.48

1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one

Introduction to 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one (CAS No. 66108-85-8)

1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one, also known by its CAS number 66108-85-8, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structure of 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one makes it a promising candidate for various therapeutic applications.

The chemical structure of 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one consists of a benzimidazole core with a nitro group at the 5-position and a methyl group at the 1-position. The nitro group is known to confer significant biological activity, often enhancing the compound's ability to interact with biological targets. The methyl group at the 1-position further modulates the compound's properties, potentially affecting its solubility, stability, and bioavailability.

Recent research has highlighted the potential of 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a valuable candidate for the development of new antifungal agents, which are crucial in combating drug-resistant fungal infections.

In addition to its antifungal properties, 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one has also been investigated for its antibacterial activity. Research has demonstrated that this compound is effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity suggests that 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one could be a potential lead compound for the development of new antibiotics.

The pharmacological profile of 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one has been further explored in preclinical studies. These studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic properties. The high bioavailability is particularly important for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects. These findings are encouraging and support further clinical development.

The mechanism of action of 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one is an area of ongoing research. Current evidence suggests that the compound exerts its effects through multiple mechanisms. For example, it may inhibit key enzymes involved in fungal and bacterial metabolism or disrupt cell wall synthesis. Understanding these mechanisms is crucial for optimizing the compound's therapeutic potential and developing effective formulations.

In conclusion, 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one (CAS No. 66108-85-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative therapeutic solutions.